Cas no 86794-42-5 (N''-[4-(Hydroxymethyl)-1,3-thiazol-2-yl]guanidine)

• Product Name: N''-[4-(Hydroxymethyl)-1,3-thiazol-2-yl]guanidine
• CAS No: 86794-42-5
• MF: C₅H₈N₄OS
• MW: 172.208218574524
• CID: 2809530
• PubChem ID: 13229296
• Update Time: 2025-04-21

N''-[4-(Hydroxymethyl)-1,3-thiazol-2-yl]guanidine Chemical and Physical Properties

Names and Identifiers

• N''-[4-(Hydroxymethyl)-1,3-thiazol-2-yl]guanidine
• SCHEMBL10702053
• DTXSID80530310
• KKRQPEPCLNGQHS-UHFFFAOYSA-N
• 86794-42-5
• 2-guanidino-4-hydroxymethylthiazole

• Inchi： 1S/C5H8N4OS/c6-4(7)9-5-8-3(1-10)2-11-5/h2,10H,1H2,(H4,6,7,8,9)
• InChI Key： KKRQPEPCLNGQHS-UHFFFAOYSA-N
• SMILES： S1C(/N=C(\N)/N)=NC(=C1)CO

Computed Properties

• Exact Mass: 172.04188206Da
• Monoisotopic Mass: 172.04188206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 126Ų